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Compound of Interest

Compound Name: Nifuroxazide-d4

Cat. No.: B15610243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
Nifuroxazide-d4, a deuterated analog of the nitrofuran antibiotic, Nifuroxazide. Primarily
utilized as an internal standard in analytical and pharmacokinetic research, Nifuroxazide-d4 is
crucial for the accurate quantification of Nifuroxazide in biological samples.[1] This document
details its core characteristics, outlines relevant experimental protocols, and visualizes key
workflows and the mechanistic pathway of its parent compound.

Core Chemical and Physical Properties

Nifuroxazide-d4 is a stable, isotope-labeled version of Nifuroxazide.[1] The deuterium labeling
enhances its utility in mass spectrometry-based analytical techniques by providing a distinct
mass signature.[1]

Chemical Data Summary

The fundamental chemical identifiers and properties of Nifuroxazide-d4 are summarized
below.
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Property Value
E)-4-hydroxy-N'-((5-nitrofuran-2-

IUPAC Name (E)-4-hy y-N-(
yl)methylene)benzohydrazide-2, 3, 5, 6-d4[1]
2,3,5,6-tetradeuterio-4-hydroxy-N-[(E)-(5-

Synonyms nitrofuran-2-yl)methylideneamino]benzamide[1]
[2]

Molecular Formula C12Hs5D4aN30Os[3][4]

Molecular Weight 279.2 g/mol [4]

CAS Number 1188487-83-3[2][3][4]

Parent CAS Number 965-52-6[2][3]
O=C(C1=C([2H])C([2H])=C(C([2H])=C1[2H])O)N

SMILES ( ([2H])C([2H])=C(C([2H]))=C1[2H])O)

N=CC2=CC=C(--INVALID-LINK--=0)02[4]

INChI=1S/C12HIN305/c16-9-3-1-8(2-4-
InChl 9)12(17)14-13-7-10-5-6-11(20-10)15(18)19/h1-
7,16H,(H,14,17)/i1D,2D,3D,4D[2][4]

Physical Data Summary

The known physical characteristics of Nifuroxazide-d4 and its parent compound are presented
below.
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Property Value
Appearance Yellow Solid[3][5]
Solubility Soluble in DMF and DMSO[4]
Melting Point ~297 °C (for parent compound Nifuroxazide)[5]
) ~1.49 g/cm3 (for parent compound Nifuroxazide)
Density
[5]
1.82 (Predicted for parent compound
Log Pow . .
Nifuroxazide)[5]
Purity >99% deuterated forms (di-da4)[4]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of Nifuroxazide-d4,
reflecting its primary roles in chemical research and bioanalysis.

Synthesis Protocol

The synthesis of Nifuroxazide and its analogs typically involves the condensation of a
substituted benzoic acid hydrazide with 5-nitro-2-furaldehyde.[6][7] For Nifuroxazide-d4, a
deuterated benzoic acid derivative is required as a starting material.

Objective: To synthesize Nifuroxazide-d4 via condensation reaction.

Materials:

4-Hydroxybenzoic acid-d4 hydrazide

5-Nitro-2-furaldehyde

Ethanol (as solvent)

Catalytic amount of acid (e.qg., sulfuric acid)

Procedure:
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Preparation of Hydrazide: The synthesis begins with the preparation of 4-hydroxybenzoic
acid-d4 hydrazide. This intermediate is typically formed by reacting a deuterated 4-
hydroxybenzoate with hydrazine hydrate.

Dissolution: Dissolve 4-hydroxybenzoic acid-d4 hydrazide in ethanol.
Addition of Aldehyde: Add an equimolar amount of 5-nitro-2-furaldehyde to the solution.

Catalysis: Add a few drops of a strong acid catalyst to the reaction mixture to facilitate the
condensation.

Reflux: Heat the mixture under reflux for a specified period (e.g., 2-4 hours) to drive the
reaction to completion.

Precipitation and Filtration: Upon cooling, the Nifuroxazide-d4 product will precipitate out of
the solution. Collect the solid product by vacuum filtration.

Purification: Wash the collected solid with cold ethanol to remove unreacted starting
materials and impurities. Further purification can be achieved by recrystallization from a
suitable solvent.

Characterization: Confirm the structure and purity of the final product using analytical
techniques such as NMR, IR spectroscopy, and mass spectrometry.[8]
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General Synthesis Workflow for Nifuroxazide-d4

4-Hydroxybenzoic acid-d4

hydrazide 5-Nitro-2-furaldehyde

Condensation Reaction
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Purification
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Caption: General Synthesis Workflow for Nifuroxazide-d4.

Analytical Protocol: Quantification in Biological Matrices

Nifuroxazide-d4 is the ideal internal standard for quantifying Nifuroxazide in plasma and tissue
samples using High-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry (HPLC-MS/MS).[9]

Objective: To determine the concentration of Nifuroxazide in a biological sample.
Materials:

» Biological matrix (e.g., plasma, brain homogenate)[9]
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Nifuroxazide-d4 (Internal Standard, 1S)[9]

Acetonitrile (for protein precipitation)

Formic acid and Ammonium acetate (for mobile phase preparation)[9]
HPLC system with a C18 column (e.g., Spherisorb ODS)[10]

Tandem mass spectrometer

Procedure:

e Sample Preparation:

Thaw the biological samples (e.g., plasma).

Spike a known concentration of Nifuroxazide-d4 (IS) into each sample, calibration
standard, and quality control sample.

Perform protein precipitation by adding a volume of cold acetonitrile. Vortex and centrifuge
to pellet the precipitated proteins.

Transfer the supernatant to a clean tube for analysis.

o Chromatographic Separation:

Inject the prepared sample extract into the HPLC system.

Separate the analyte (Nifuroxazide) and the internal standard (Nifuroxazide-d4) from
matrix components on a reverse-phase C18 column.

Use a mobile phase gradient, for example, of acetonitrile and an aqueous solution of
ammonium acetate with formic acid.[9][10]

o Mass Spectrometric Detection:

o Introduce the column eluent into the tandem mass spectrometer.

o Use electrospray ionization (ESI) in positive or negative ion mode.
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o Monitor specific precursor-to-product ion transitions for both Nifuroxazide and
Nifuroxazide-d4 using Multiple Reaction Monitoring (MRM).

e Quantification:

o Construct a calibration curve by plotting the peak area ratio (Nifuroxazide / Nifuroxazide-
d4) against the known concentrations of the calibration standards.

o Determine the concentration of Nifuroxazide in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Analytical Workflow using Nifuroxazide-d4
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Caption: HPLC-MS/MS Analytical Workflow using Nifuroxazide-d4.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15610243?utm_src=pdf-body-img
https://www.benchchem.com/product/b15610243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action of Parent Compound:
Nifuroxazide

While Nifuroxazide-d4 is used for analytical purposes, the biological activity of its parent
compound is of significant interest to researchers. Nifuroxazide is a nitrofuran antibiotic that
acts locally in the gut.[11] Its antibacterial effect stems from the reduction of its nitro group by
bacterial nitroreductases, which generates reactive species that disrupt bacterial enzymes and
macromolecules.[11]

Beyond its antibacterial properties, Nifuroxazide has been identified as a potent inhibitor of the
Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[11][12] This
pathway is often constitutively active in cancer cells and is critical for their survival and
proliferation. Nifuroxazide inhibits the survival of cancer cells, such as multiple myeloma cells,
by reducing the autophosphorylation of Jak kinases, which in turn blocks the phosphorylation of
STAT3.[12] This inhibition leads to the downregulation of STAT3 target genes involved in cell
survival.[12]
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Nifuroxazide Inhibition of STAT3 Pathway
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Caption: Nifuroxazide's inhibitory effect on the Jak-STAT3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Nifuroxazide-d4:
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[https://www.benchchem.com/product/b15610243#chemical-and-physical-properties-of-
nifuroxazide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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